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Compound of Interest

Compound Name: Surgumycin

Cat. No.: B15581106

For Researchers, Scientists, and Drug Development Professionals

Abstract

Surgumycin is a carbonyl-conjugated pentaenic antibiotic. While its chemical structure has
been elucidated, detailed protocols for its total laboratory synthesis are not extensively
documented in publicly available scientific literature. This document aims to provide
comprehensive information currently available on Surgumycin and presents generalized
synthetic strategies relevant to polyene macrolide antibiotics, which may serve as a
foundational guide for researchers undertaking its synthesis.

Introduction to Surgumycin

Surgumyecin is classified as a polyene macrolide, a class of naturally occurring compounds
known for their antifungal properties. Its identity has been confirmed through various analytical
methods, and its basic chemical and physical properties are summarized below.

Chemical Identity
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Property Value

CAS Number 51938-50-2[1]
Molecular Formula C36H60011[1][2]
Molecular Weight 668.86 g/mol [1]

(32,52,7E,9E,11E,14S,15S,16R,18R,20R,22R,2

5S,26R,28R,30S,31S,32S)-14,16,18,20,22,25,2
IUPAC Name 6,28,30-nonahydroxy-32-isopropyl-15,31-

dimethyloxacyclodotriaconta-3,5,7,9,11-

pentaen-2-one[1]

Synonyms LIA-0166, Sugin[1]

General Strategies for Polyene Macrolide Synthesis

The total synthesis of polyene macrolides like Surgumycin is a significant challenge due to
their large and complex structures, featuring a macrocyclic lactone, a conjugated polyene
system, and multiple stereocenters. While a specific synthetic route for Surgumycin is not
published, general strategies for analogous compounds can provide a conceptual framework.

A common approach involves a convergent synthesis, where different fragments of the
molecule are synthesized independently and then coupled together in the final stages.

Conceptual Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a polyene
macrolide antibiotic.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15192147/
https://pubmed.ncbi.nlm.nih.gov/15192147/
https://www.msdvetmanual.com/pharmacology/antifungal-agents/polyene-macrolide-antimicrobials-for-use-in-animals
https://pubmed.ncbi.nlm.nih.gov/15192147/
https://pubmed.ncbi.nlm.nih.gov/15192147/
https://pubmed.ncbi.nlm.nih.gov/15192147/
https://www.benchchem.com/product/b15581106?utm_src=pdf-body
https://www.benchchem.com/product/b15581106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conceptual Workflow for Polyene Macrolide Synthesis

Retrosynthetic Analysis

N

Synthesis of Polyol Fragment Synthesis of Polyene Fragment

N

Fragment Coupling

:

Macrolactonization

:

Deprotection and Purification

:

Final Product

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Mechanism of Action of Polyene Antibiotics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b15581106#laboratory-synthesis-of-surgumycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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